Cas no 338795-11-2 (Ethyl 4,5,8-trichloroquinoline-3-carboxylate)
338795-11-2 structure
Product Name:Ethyl 4,5,8-trichloroquinoline-3-carboxylate
CAS No:338795-11-2
MF:C12H8Cl3NO2
MW:304.556420326233
CID:1030172
PubChem ID:4552566
Update Time:2025-04-20
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4,5,8-trichloroquinoline-3-carboxylate
- 4,5,8-TRICHLOROQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
- AC1NC3D8
- AK134259
- KB-253188
- MolPort-002-874-320
- Oprea1_584967
- SB72627
- 6J-025
- ethyl 4,5,8-trichloro-3-quinolinecarboxylate
- Ethyl4,5,8-trichloroquinoline-3-carboxylate
- AKOS005097371
- 338795-11-2
- DB-360463
- DTXSID20404187
- MFCD00173386
-
- Inchi: 1S/C12H8Cl3NO2/c1-2-18-12(17)6-5-16-11-8(14)4-3-7(13)9(11)10(6)15/h3-5H,2H2,1H3
- InChI Key: OKUJUCIIJHJUSN-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=CN=C2C(=CC=C(C2=1)Cl)Cl
Computed Properties
- Exact Mass: 302.96224
- Monoisotopic Mass: 302.962062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143718-1g |
ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A189006457-1g |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$424.32 | 2023-09-02 | |
| Chemenu | CM143718-1g |
ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AF86448-1mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-5mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-10mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-500mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-1g |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733707-1g |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 98% | 1g |
¥4494.00 | 2024-05-18 |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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